Cas no 899760-28-2 (8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinoline)

• Product Name: 8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinoline
• CAS No: 899760-28-2
• MF: C₂₆H₂₁NO₅S
• MW: 459.513645887375
• CID: 6453467
• Update Time: 2025-05-18

8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinoline Chemical and Physical Properties

Names and Identifiers

• 8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinoline
• Methanone, [9-[(4-ethylphenyl)sulfonyl]-2,3-dihydro-1,4-dioxino[2,3-g]quinolin-8-yl]phenyl-

• Inchi： 1S/C26H21NO5S/c1-2-17-8-10-19(11-9-17)33(29,30)26-20-14-23-24(32-13-12-31-23)15-22(20)27-16-21(26)25(28)18-6-4-3-5-7-18/h3-11,14-16H,2,12-13H2,1H3
• InChI Key： AYFBJZFUOKYTTM-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(CC)C=C2)(=O)=O)C2C(N=C1)=CC1OCCOC=1C=2)(C1=CC=CC=C1)=O

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 694.1±55.0 °C(Predicted)
• pka: 0.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinoline

Professional Introduction to 8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinoline (CAS No. 899760-28-2)

8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-guinoline, identified by the chemical identifier CAS No. 899760-28-2, represents a structurally sophisticated compound that has garnered significant attention in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule belongs to the quinoline class, a scaffold widely recognized for its biological activity and utility in drug development. The presence of multiple functional groups, including a benzoyl moiety and a 4-ethylbenzenesulfonyl substituent, contributes to its unique chemical profile and potential pharmacological properties.

The compound’s structure integrates a dioxino ring, which is a derivative of dioxine with enhanced stability and reactivity due to the incorporation of an oxygen atom. This modification can influence the electronic properties of the molecule, making it a promising candidate for interactions with biological targets. The quinoline core itself is renowned for its role in various therapeutic applications, particularly in antimicrobial and antimalarial agents. By appending the 8-benzoyl and 9-(4-ethylbenzenesulfonyl) groups, the molecule’s pharmacophoric features are expanded, potentially enhancing its binding affinity and selectivity towards specific biological receptors.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression. The benzoyl group is known to modulate enzyme active sites effectively, while the sulfonyl moiety can enhance solubility and metabolic stability. These attributes make 8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-guinoline an intriguing candidate for further investigation in oncology research.

In vitro studies have begun to explore the potential of this compound as a kinase inhibitor. Kinases are critical enzymes in cellular signaling pathways that regulate processes such as cell growth and differentiation. Dysregulation of these pathways is often associated with diseases like cancer. Preliminary data indicate that derivatives of quinoline with similar structural motifs have demonstrated kinase inhibition capabilities. The specific arrangement of functional groups in 8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-guinoline may confer selective inhibition of particular kinases, thereby minimizing off-target effects.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions to form the quinoline core followed by functionalization at the 8-position with a benzoyl group and at the 9-position with a 4-ethylbenzenesulfonyl group. Advances in green chemistry principles have encouraged researchers to explore sustainable synthetic routes that minimize waste and hazardous byproducts. Such environmentally conscious approaches are increasingly integral to modern pharmaceutical development.

The pharmacokinetic profile of 8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-guinoline is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Initial pharmacokinetic studies suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability in preclinical models. These characteristics are favorable for drug development as they indicate potential for effective systemic delivery following administration.

Moreover, the compound’s structural features offer opportunities for further derivatization to improve its pharmacological properties. Medicinal chemists often employ structure-activity relationship (SAR) studies to modify key functional groups and optimize potency while reducing toxicity. The versatility of the quinoline scaffold allows for diverse modifications without compromising core biological activity. This flexibility makes 8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-guinoline a valuable scaffold for generating novel therapeutic agents.

The role of this compound in addressing unmet medical needs remains under exploration but holds promise based on its unique structural attributes and preliminary biological activity data. As research progresses into novel mechanisms of action and improved synthetic methodologies become available, compounds like 8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-guinoline may emerge as candidates for clinical development in areas such as oncology or inflammatory diseases where targeted therapies are needed.

In conclusion,8-benzoyl-9-(4-ethylbenzenesulfonyl)-2H,3H-1,4dioxino2,3-guinoline (CAS No. 899760-28-2) exemplifies how strategic molecular design can yield compounds with significant therapeutic potential. Its complex structure combines elements known to interact favorably with biological targets while offering opportunities for optimization through further chemical modifications. Continued research into its pharmacological effects will be essential to determine its full clinical utility but already it stands as an important example of innovation in medicinal chemistry.